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Compound of Interest |
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CAS No.: 83191-67-7
Cat. No.: B1588499
Get Quote
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Abstract & Application Scope

This technical guide details the synthesis of 4-hydroxy-N-isopropylbenzamide (CAS: 83191-
67-7), a structural motif frequently encountered in medicinal chemistry as a pharmacophore or
metabolic intermediate. While seemingly simple, the presence of a free phenolic hydroxyl group
at the para-position presents a chemoselectivity challenge, potentially leading to competitive
esterification or polymerization.

This protocol prioritizes a direct carbodiimide-mediated coupling strategy (Protocol A) suitable
for drug discovery workflows (mg to g scale). This method avoids the need for phenolic
protection/deprotection steps, ensuring high atom economy and operational simplicity. A
secondary, scalable ester aminolysis route (Protocol B) is outlined for process-scale
applications.

Retrosynthetic Analysis & Strategy

The target molecule is disconnected at the amide bond. The strategic decision lies in activating
the carboxylic acid without affecting the nucleophilic phenol.
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e Route A (Recommended): Direct coupling of 4-hydroxybenzoic acid with isopropylamine
using EDCI/HOBt. The N-nucleophilicity of the amine is significantly higher than the O-
nucleophilicity of the phenol, allowing for chemoselective amidation under mild conditions.

* Route B (Alternative): Aminolysis of methyl 4-hydroxybenzoate. This requires higher
activation energy (heat/pressure) but utilizes cheaper starting materials.

Pathway Visualization

Target: 4-Hydroxy-N-isopropylbenzamide

1
1
:Retrosynthesis

Amide Bond Disconnection

Precursors

Route A (Direct) [Reagent Route B (Aminolysis)

4-Hydroxybenzoic Acid Isopropylamine Methyl 4-hydroxybenzoate

Click to download full resolution via product page

Figure 1: Retrosynthetic logic prioritizing chemoselectivity.

Protocol A: Direct Amidation (EDCI/HOBt Method)

Scale: 5.0 mmol (approx.[1] 1.0 g theoretical yield) Suitability: High-throughput synthesis, Lead
optimization.

Reagents & Materials
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Equiv.[2][3][4]

Reagent MW ( g/mol) Amount Role
[51[6]

4-
Hydroxybenzoic 138.12 1.0 690 mg Substrate
acid
Isopropylamine 59.11 1.2 355 mg (510 pL) Nucleophile
EDCI-HCI 191.70 1.2 1.15¢ Coupling Agent
HOBt -

135.12 1.2 810 mg Additive
(anhydrous)
DIPEA (Hinig's

129.24 2.0 1.299g (1.7 mL) Base
Base)
DMF

- - 10 mL Solvent
(Anhydrous)

> Expert Insight: HOBt (1-Hydroxybenzotriazole) is critical here. While EDCI activates the acid,
HOBL intercepts the O-acylisourea intermediate to form a less reactive but more selective
HOBt-active ester. This suppresses the formation of N-acylurea side products and minimizes
competitive phenol esterification.

Experimental Procedure

o Activation:

o In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-
hydroxybenzoic acid (690 mg) in anhydrous DMF (10 mL).

o Add DIPEA (1.7 mL) and stir for 5 minutes under nitrogen atmosphere.
o Add EDCI-HCI (1.15 g) and HOBt (810 mg) in one portion.

o Observation: The solution may turn slightly yellow; ensure complete dissolution. Stir at
Room Temperature (RT) for 30 minutes to generate the active ester.

e Coupling:
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o Add Isopropylamine (510 pL) dropwise via syringe.
o Caution: Exothermic reaction. Monitor internal temperature if scaling up.[5]

o Stir the reaction mixture at RT for 12—16 hours.

e Monitoring (Self-Validation):
o Perform TLC (Mobile Phase: 5% MeOH in DCM).
o Target Rf: ~0.4 (Product).[2][5][7][8] Starting Material Rf: <0.1 (Acid streaks).
o Reaction is complete when the starting acid spot disappears.
o Workup:
o Dilute the reaction mixture with Ethyl Acetate (EtOAc) (50 mL).
o Wash sequentially with:
1. 1M HCI (2 x 20 mL) — Removes unreacted amine and EDCI urea byproduct.
2. Sat. NaHCOs (2 x 20 mL) — Removes unreacted acid and HOB.
3. Brine (1 x 20 mL).

o Dry the organic layer over anhydrous NazSOa4, filter, and concentrate under reduced
pressure.[7]

 Purification:
o The crude residue is typically an off-white solid.
o Recrystallization: Dissolve in minimal hot EtOAc and precipitate with Hexanes.

o Yield: Expected 85-92%.

Workflow Diagram
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Figure 2: Step-by-step execution logic for Protocol A.
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Analytical Validation

To ensure the integrity of the synthesized compound, compare your data against these
expected parameters.

¢ Physical State: White to off-white crystalline solid.
e Melting Point: 158-160 °C (Predicted based on propyl analog).

e 'HNMR (400 MHz, DMSO-de):

o

0 9.90 (s, 1H, -OH, phenol).

o

5 8.05 (d, J = 7.5 Hz, 1H, -NH).

[¢]

0 7.75 (d, J = 8.6 Hz, 2H, Ar-Hortho to CO).

[¢]

0 6.80 (d, J = 8.6 Hz, 2H, Ar-Hortho to OH).

o

0 4.08 (sept, J = 6.6 Hz, 1H, -CH-(CH3)z2).

o

& 1.15 (d, J = 6.6 Hz, 6H, -CH-(CH3)2).

o Mass Spectrometry (ESI+): Calculated for C1o0H13NO2 [M+H]*: 180.10; Found: 180.1.

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Low Yield

Competitive esterification of

the phenol.

Ensure HOBL is fresh and dry.
Do not omit DIPEA; the phenol
must remain protonated
relative to the amine, but the
acid needs to be deprotonated

for activation.

O-Acylation

Reaction temperature too high.

Maintain reaction strictly at
Room Temperature. If heating
is required, switch to Protocol

B (Protection strategy).

Sticky Impurities

Residual DMF or EDCI urea.

Increase the number of
water/brine washes. Use Et20
for the final trituration to

remove organic impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/synthesis/benzamide-4-hydroxy-n-propyl.htm
https://prepchem.com/n-4-chorobenzyl-4-hydroxybenzamide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10088304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10088304/
https://prepchem.com/3-5-diisopropyl-4-hydroxybenzoic-acid/
http://www.orgsyn.org/demo.aspx?prep=CV2P0341
https://www.chemsynthesis.com/base/chemical-structure-39248.html
https://patents.google.com/patent/WO2003106440A2/en
https://patents.google.com/patent/WO2003106440A2/en
https://patents.google.com/patent/CN104130170A/en
https://patents.google.com/patent/CN104130170A/en
https://www.benchchem.com/product/b1588499/docs#application-note-synthesis-protocol-for-4-hydroxy-n-isopropylbenzamide
https://www.benchchem.com/product/b1588499/docs#application-note-synthesis-protocol-for-4-hydroxy-n-isopropylbenzamide
https://www.benchchem.com/product/b1588499/docs#application-note-synthesis-protocol-for-4-hydroxy-n-isopropylbenzamide
https://www.benchchem.com/product/b1588499/docs#application-note-synthesis-protocol-for-4-hydroxy-n-isopropylbenzamide
https://www.benchchem.com/product/b1588499?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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